Cas no 1216168-77-2 (3-chloro-2-(4H-1,2,4-triazol-4-yl)benzoic acid)

• Product Name: 3-chloro-2-(4H-1,2,4-triazol-4-yl)benzoic acid
• CAS No: 1216168-77-2
• MF: C₉H₆ClN₃O₂
• MW: 223.615840435028
• CID: 5231227
• Update Time: 2023-08-26

3-chloro-2-(4H-1,2,4-triazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(4H-1,2,4-triazol-4-yl)benzoic acid
• 3-Chloro-2-(4H-1,2,4-triazol-4-yl)benzoicacid
• 3-chloro-2-(4H-1,2,4-triazol-4-yl)benzoic acid

• Inchi： 1S/C9H6ClN3O2/c10-7-3-1-2-6(9(14)15)8(7)13-4-11-12-5-13/h1-5H,(H,14,15)
• InChI Key： JMKQXFPRKZOPTA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)O)=C1N1C=NN=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• XLogP3: 1.2
• Topological Polar Surface Area: 68